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Compound of Interest

Compound Name: Metoprolol-d5

Cat. No.: B12394444 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of

Metoprolol-d5, a deuterated analog of the widely used beta-blocker, metoprolol. This guide is

intended for researchers, scientists, and professionals in drug development who utilize stable

isotope-labeled compounds for a variety of applications, including pharmacokinetic studies,

bioanalytical method development, and as internal standards in mass spectrometry-based

assays.

Commercial Availability
Metoprolol-d5 and its related deuterated metabolites are available from several commercial

suppliers that specialize in reference standards and isotopically labeled compounds. These

products are intended for research and analytical purposes. The table below summarizes key

information from a selection of suppliers.
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Supplier Product Name CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

LGC Standards
Metoprolol Acid-

d5 (>90%)
1215404-47-9 C14H16D5NO4 272.35

Pharmaffiliates Metoprolol D5 959786-79-9 C15H20D5NO3 272.4

N-Desisopropyl

Metoprolol-d5
1794979-77-3 C12H14D5NO3 230.31

O-Desmethyl

Metoprolol-d5
1189981-81-4 C14H18D5NO3 258.37

Metoprolol Acid-

d5
1215404-47-9 C14H16D5NO4 272.35

Metoprolol Acid-

d5 Ethyl Ester
1189704-28-6 C16H20D5NO4 300.40

Clearsynth

Metoprolol Acid

Methyl Ester-d5

Hydrochloride

Not specified Not specified Not specified

Simson Pharma

Limited
Metoprolol D5 959786-79-9 Not specified Not specified

MedchemExpres

s
Metoprolol-d5 Not specified Not specified Not specified

Experimental Protocols: Use of Deuterated
Metoprolol as an Internal Standard in LC-MS/MS
Bioanalysis
Deuterated metoprolol, such as Metoprolol-d5 or Metoprolol-d7, is frequently used as an

internal standard (IS) in the quantitative analysis of metoprolol in biological matrices like

plasma. Its similar chemical and physical properties to the unlabeled analyte, but distinct mass,
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make it an ideal IS for mass spectrometry, correcting for variations in sample preparation and

instrument response.

Preparation of Stock and Working Solutions[1][2][3]
Stock Solution Preparation:

Accurately weigh approximately 2.9 mg of Metoprolol-d7 (or d5) and transfer it to a 10-ml

volumetric flask.[1]

Add 5 ml of methanol and vortex thoroughly to dissolve the compound.[1]

Fill the flask to the mark with methanol, seal, and shake gently to ensure complete mixing.

[1]

Label the solution with the preparation date and store it in a refrigerator at 2°C to 8°C. This

stock solution is typically stable for up to 18 days.[1]

Internal Standard (IS) Working Solution Preparation:

Prepare an IS dilution solution by adding a small amount of the IS stock solution (to

achieve a concentration of around 100 ng/ml) to a diluent mixture of water and methanol

(20:80 v/v).[1]

Store this IS working solution in a refrigerator between 2°C and 8°C and use it within 7

days of preparation.[1]

Sample Preparation from Human Plasma
Two common methods for extracting metoprolol and the internal standard from plasma are

liquid-liquid extraction (LLE) and protein precipitation (PP).

Liquid-Liquid Extraction (LLE) Protocol[1]

After thawing, thoroughly mix the plasma samples using a vortex mixer.

For each sample (except the standard blank), pipette 500 µl of plasma into a pre-labeled

tube.
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Add 50 µl of the IS working solution to each sample (for the standard blank, add 50 µl of

diluent instead).

Vortex all tubes to ensure proper mixing.

Add 200 µl of a pre-treatment solution (2% ammonia in water) to each tube, followed by

another round of vortexing.

Add 2.5 ml of the extraction solvent (a mixture of diethyl ether and dichloromethane in a

70:30 ratio) to all tubes.

Shake the tubes at 2,500 rpm using a vibrating shaker, then centrifuge at 4,000 rpm and

10°C for 5 minutes.

After centrifugation, collect approximately 2 ml of the clear upper layer (supernatant) from

each tube.

Evaporate the supernatant to dryness and reconstitute the residue in the mobile phase for

LC-MS/MS analysis.

Protein Precipitation (PP) Protocol[2]

Pipette the plasma sample into a tube.

Add a precipitating agent, such as methanol, to the plasma sample.

Vortex the mixture to ensure thorough mixing and precipitation of proteins.

Centrifuge the sample to pellet the precipitated proteins.

Collect the supernatant for analysis by LC-MS/MS.

LC-MS/MS Analysis Conditions[1]
Liquid Chromatography (LC):

Column: A C8 or C18 column is typically used for separation.
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Mobile Phase: A mixture of acetonitrile, methanol, and 0.1% formic acid is a common

mobile phase, run in isocratic mode.

Flow Rate: A flow rate of 0.6 ml per minute is often employed.

Column Temperature: The column is maintained at 40°C.

Mass Spectrometry (MS):

Ionization Mode: Electrospray ionization (ESI) in positive ion mode is typically used.

Detection Mode: Selected Reaction Monitoring (SRM) is used to monitor specific

precursor-to-product ion transitions for both metoprolol and its deuterated internal

standard.

Signaling and Metabolic Pathways
The following diagrams illustrate the signaling pathway of metoprolol and its metabolic fate.
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Caption: Metoprolol's mechanism of action via beta-1 adrenergic receptor blockade.
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Caption: Major metabolic pathways of metoprolol in the liver.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12394444#commercial-sources-and-availability-of-
metoprolol-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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